Cas no 1806839-25-7 (Ethyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1806839-25-7
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4858159
• Update Time: 2025-10-31

Ethyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-2-19-9(18)7-5(8(11)12)6(16)4(3-17-7)10(13,14)15/h3,8H,2H2,1H3,(H2,16,17)
• InChI Key： WWKSPELBYSJGPX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=NC=C(C(F)(F)F)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate

Ethyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806839-25-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1806839-25-7, is a highly specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research sectors. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of multiple fluorinated substituents and an amino group, make it a versatile building block for drug discovery efforts.

The significance of this compound lies in its ability to contribute to the development of novel therapeutic agents. In recent years, there has been a growing interest in the use of fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity when incorporated into drug molecules. The specific arrangement of fluorine atoms in Ethyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate provides a favorable framework for further functionalization, enabling researchers to tailor the properties of the final drug candidates.

One of the most compelling applications of this intermediate is in the development of kinase inhibitors, which are critical for treating a wide range of cancers and inflammatory diseases. The combination of an amino group and multiple fluorinated substituents allows for selective interactions with target enzymes, improving both efficacy and selectivity. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against tyrosine kinases, making them valuable candidates for further preclinical and clinical investigation.

The role of Ethyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate extends beyond kinase inhibitors. Researchers have also explored its utility in the synthesis of antiviral and antibacterial agents. The electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups enhances the reactivity of the pyridine core, facilitating the introduction of additional pharmacophores. This flexibility has led to the discovery of several novel compounds with potent biological activity, highlighting the compound's importance as a synthetic scaffold.

The synthesis of Ethyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to construct this intermediate with high yield and purity. These improvements have not only accelerated drug discovery efforts but also opened new avenues for innovation in medicinal chemistry.

In conclusion, Ethyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806839-25-7) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it an indispensable tool for researchers developing next-generation therapeutics. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly vital role in addressing some of the most pressing health challenges faced by humanity.